Cas no 1222-40-8 (2H-1-Benzothiopyran-7-sulfonamide,2-ethyl-3,4-dihydro-6-methyl-, 1,1-dioxide)

• Product Name: 2H-1-Benzothiopyran-7-sulfonamide,2-ethyl-3,4-dihydro-6-methyl-, 1,1-dioxide
• CAS No: 1222-40-8
• MF: C₁₂H₁₇NO₄S₂
• MW: 303.397680997849
• CID: 222835
• PubChem ID: 121411
• Update Time: 2025-04-19

2H-1-Benzothiopyran-7-sulfonamide,2-ethyl-3,4-dihydro-6-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-7-sulfonamide,2-ethyl-3,4-dihydro-6-methyl-, 1,1-dioxide
• 2H-1-Benzothiopyran-7-sulfonamide, 2-ethyl-3,4-dihydro-6-methyl-,1,1-dioxide
• 2-Ethyl-6-methyl-1,1-dioxo-1,2,3,4-tetrahydro-1-benzothiopyran-7-sulfonamide
• DTXSID30924109
• 1222-40-8

• Inchi： 1S/C12H17NO4S2/c1-3-10-5-4-9-6-8(2)11(19(13,16)17)7-12(9)18(10,14)15/h6-7,10H,3-5H2,1-2H3,(H2,13,16,17)
• InChI Key： UWACTLZRFVZIPC-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C(C)=CC=2CCC1CC)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 303.06001
• Monoisotopic Mass: 303.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 94.3